Cas no 1004194-06-2 (1-(4-chlorophenoxy)methyl-1H-pyrazole-3-carbohydrazide)

• Product Name: 1-(4-chlorophenoxy)methyl-1H-pyrazole-3-carbohydrazide
• CAS No: 1004194-06-2
• MF: C₁₁H₁₁ClN₄O₂
• MW: 266.68364071846
• MDL: MFCD04967974
• CID: 3058431
• PubChem ID: 7017337
• Update Time: 2025-04-21

1-(4-chlorophenoxy)methyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-((4-Chlorophenoxy)methyl)-1H-pyrazole-3-carbohydrazide
• 1-(4-chlorophenoxy)methyl-1H-pyrazole-3-carbohydrazide
• 1004194-06-2
• 1-(4-CHLOROPHENOXYMETHYL)PYRAZOLE-3-CARBOHYDRAZIDE
• BBL039815
• 1-[(4-Chlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid hydrazide
• AKOS000306395
• 1-(4-chloro-phenoxymethyl)-1 h-pyrazole-3-carboxylic acid hydrazide
• 1-[(4-chlorophenoxy)methyl]-1H-pyrazole-3-carbohydrazide
• DTXSID001163225
• STK349380
• CS-0268434
• EN300-229167
• 1-(4-Chloro-phenoxymethyl)-1H-pyrazole-3-carboxylic acid hydrazide
• 1-[(4-chlorophenoxy)methyl]pyrazole-3-carbohydrazide

• MDL： MFCD04967974
• Inchi： 1S/C11H11ClN4O2/c12-8-1-3-9(4-2-8)18-7-16-6-5-10(15-16)11(17)14-13/h1-6H,7,13H2,(H,14,17)
• InChI Key： OTHGUGYECQXXDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCN1C=CC(C(NN)=O)=N1

Computed Properties

• Exact Mass: 266.0570533Da
• Monoisotopic Mass: 266.0570533Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers